![molecular formula C23H27ClFN3O6S B2587121 2-(2-Chloro-6-fluorophenyl)-1-(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)ethanone oxalate CAS No. 2034441-53-5](/img/structure/B2587121.png)
2-(2-Chloro-6-fluorophenyl)-1-(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)ethanone oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Chloro-6-fluorophenyl)-1-(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)ethanone oxalate is a useful research compound. Its molecular formula is C23H27ClFN3O6S and its molecular weight is 527.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
Synthesis Techniques : Research on related compounds involves innovative synthesis methods, including reactions with tetrasulfur tetranitride to create 3-aryl-4-halogeno-1,2,5-thiadiazoles from 1-aryl-2,2-dihalogenoethanone oximes. These synthesis methods can be applied to develop novel compounds for various applications, such as materials science and pharmaceuticals (Yoon, Cho, & Kim, 1998).
Structural Characterization : The structural characterization of these compounds, including X-ray diffraction analysis, plays a crucial role in understanding their chemical properties and potential applications. For instance, the synthesis and X-ray structural analysis of substituted 6-fluorobenzo[d]thiazole amides provide insights into their potential antibacterial and antifungal activities (Pejchal, Pejchalová, & Růžičková, 2015).
Applications in Medicinal Chemistry
Antimicrobial and Antifungal Activity : Similar compounds have been investigated for their antimicrobial properties. For example, novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides exhibit notable antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Pejchal, Pejchalová, & Růžičková, 2015).
Cytotoxic Evaluation : The synthesis and cytotoxic evaluation of novel derivatives, such as oxadiazole compounds, have shown promising results against human carcinoma cell lines, indicating potential applications in cancer research (Adimule, Medapa, Kumar, & Rao, 2014).
Environmental and Analytical Applications
Detection of Herbicides : The analysis and detection of herbicides and their degradates in natural water highlight the use of related compounds in environmental monitoring and pollution control (Zimmerman, Schneider, & Thurman, 2002).
High-Performance Liquid Chromatography : The development of fluorogenic labeling reagents for the high-performance liquid chromatography (HPLC) of biologically important thiols illustrates the utility of related compounds in analytical chemistry for the sensitive detection of specific biomolecules (Gatti, Cavrini, Roveri, & Pinzauti, 1990).
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-1-[4-[4-(1,3-thiazol-2-yloxy)piperidin-1-yl]piperidin-1-yl]ethanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClFN3O2S.C2H2O4/c22-18-2-1-3-19(23)17(18)14-20(27)26-9-4-15(5-10-26)25-11-6-16(7-12-25)28-21-24-8-13-29-21;3-1(4)2(5)6/h1-3,8,13,15-16H,4-7,9-12,14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMVNROSAANUJDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCC(CC2)OC3=NC=CS3)C(=O)CC4=C(C=CC=C4Cl)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27ClFN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.